Cas no 1073-74-1 (2-(nitromethyl)oxolane)

2-(nitromethyl)oxolane structure
2-(nitromethyl)oxolane structure
Product Name:2-(nitromethyl)oxolane
CAS No:1073-74-1
MF:C5H9NO3
MW:131.129861593246
CID:6064523
PubChem ID:67684223
Update Time:2024-01-16

2-(nitromethyl)oxolane Chemical and Physical Properties

Names and Identifiers

    • Furan, tetrahydro-2-(nitromethyl)-
    • 2-(nitromethyl)oxolane
    • DTXSID301303290
    • SCHEMBL8760246
    • Tetrahydro-2-(nitromethyl)furan
    • EN300-1818757
    • 1073-74-1
    • Inchi: 1S/C5H9NO3/c7-6(8)4-5-2-1-3-9-5/h5H,1-4H2
    • InChI Key: YPTPNMCREPKNMG-UHFFFAOYSA-N
    • SMILES: O1CCCC1C[N+]([O-])=O

Computed Properties

  • Exact Mass: 131.058243149g/mol
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.178 g/cm3(Temp: 25.4 °C)
  • Boiling Point: 114 °C(Press: 20 Torr)
  • pka: 8.44±0.20(Predicted)

2-(nitromethyl)oxolane Pricemore >>

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